Cas no 443738-33-8 (3-((2-Chlorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole)

• Product Name: 3-((2-Chlorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole
• CAS No: 443738-33-8
• MF: C₂₂H₁₇Cl₂N₃S
• MW: 426.361481428146
• CID: 3050694
• PubChem ID: 1600702
• Update Time: 2025-04-21

3-((2-Chlorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-((2-Chlorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole
• 2-chlorobenzyl 5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide
• 3-((2-Chlorobenzyl)thio)-5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole
• 3-[(2-chlorobenzyl)sulfanyl]-5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole
• AKOS000560444
• STK727686
• 443738-33-8
• 650-450-2

• Inchi： 1S/C22H17Cl2N3S/c1-15-6-12-19(13-7-15)27-21(16-8-10-18(23)11-9-16)25-26-22(27)28-14-17-4-2-3-5-20(17)24/h2-13H,14H2,1H3
• InChI Key： JUWIKACBRMYBON-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN=C(C2C=CC(=CC=2)Cl)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 425.0520241Da
• Monoisotopic Mass: 425.0520241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56Ų